Cas no 2741571-83-3 (gamma-secretase modulator 1 hydrochloride)
gamma-secretase modulator 1 hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzothiazolamine, 4,5,6,7-tetrahydro-N-[3-methoxy-4-(4-methyl-1H-imidazol-1-yl)phenyl]-4-phenyl-, hydrochloride (1:1)
- CS-0107601
- 2741571-83-3
- HY-10043A
- gamma-secretase modulator 1 (hydrochloride)
- PD126347
- EX-A9067A
- N-[3-methoxy-4-(4-methylimidazol-1-yl)phenyl]-4-phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine;hydrochloride
- G17291
- gamma-secretase modulator 1 hydrochloride
- AKOS040733225
-
- Inchi: 1S/C24H24N4OS.ClH/c1-16-14-28(15-25-16)20-12-11-18(13-21(20)29-2)26-24-27-23-19(9-6-10-22(23)30-24)17-7-4-3-5-8-17;/h3-5,7-8,11-15,19H,6,9-10H2,1-2H3,(H,26,27);1H
- InChI Key: LKCKOISQTRXFGY-UHFFFAOYSA-N
- SMILES: N(C1C=CC(N2C=C(C)N=C2)=C(OC)C=1)C1SC2CCCC(C3C=CC=CC=3)C=2N=1.Cl
Computed Properties
- Exact Mass: 452.1437603g/mol
- Monoisotopic Mass: 452.1437603g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 559
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.2Ų
gamma-secretase modulator 1 hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P0296R9-5mg |
gamma-secretase modulator 1 hydrochloride |
2741571-83-3 | 99% | 5mg |
$208.00 | 2024-05-07 | |
| 1PlusChem | 1P0296R9-10mg |
gamma-secretase modulator 1 hydrochloride |
2741571-83-3 | 99% | 10mg |
$341.00 | 2024-05-07 | |
| 1PlusChem | 1P0296R9-25mg |
gamma-secretase modulator 1 hydrochloride |
2741571-83-3 | 99% | 25mg |
$649.00 | 2024-05-07 | |
| 1PlusChem | 1P0296R9-50mg |
gamma-secretase modulator 1 hydrochloride |
2741571-83-3 | 99% | 50mg |
$1038.00 | 2024-05-07 | |
| 1PlusChem | 1P0296R9-100mg |
gamma-secretase modulator 1 hydrochloride |
2741571-83-3 | 99% | 100mg |
$1730.00 | 2024-05-07 | |
| Ambeed | A1552440-5mg |
gamma-secretase modulator 1 hydrochloride |
2741571-83-3 | 98% | 5mg |
$155.0 | 2025-03-01 | |
| Ambeed | A1552440-10mg |
gamma-secretase modulator 1 hydrochloride |
2741571-83-3 | 98% | 10mg |
$275.0 | 2025-03-01 | |
| Ambeed | A1552440-25mg |
gamma-secretase modulator 1 hydrochloride |
2741571-83-3 | 98% | 25mg |
$535.0 | 2025-03-01 | |
| Ambeed | A1552440-100mg |
gamma-secretase modulator 1 hydrochloride |
2741571-83-3 | 98% | 100mg |
$1480.0 | 2025-03-01 | |
| MedChemExpress | HY-10043A-10mM*1 mL in DMSO |
gamma-secretase modulator 1 hydrochloride |
2741571-83-3 | 99.85% | 10mM*1 mL in DMSO |
¥1894 | 2025-04-17 |
gamma-secretase modulator 1 hydrochloride Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on gamma-secretase modulator 1 hydrochloride
Gamma-Secretase Modulator 1 Hydrochloride: A Promising Agent in Neurodegenerative Disease Therapy
Gamma-Secretase Modulator 1 Hydrochloride, also known by its CAS number CAS No. 2741571-83-3, is a compound of significant interest in the field of neuroscience and drug development. This molecule has emerged as a potential therapeutic agent for neurodegenerative diseases, particularly those associated with amyloid-beta (Aβ) plaques, such as Alzheimer's disease. The compound functions as a gamma-secretase modulator, influencing the activity of the gamma-secretase enzyme, which plays a critical role in the processing of amyloid precursor protein (APP).
The gamma-secretase enzyme is a key player in the amyloidogenic pathway, responsible for cleaving APP into Aβ peptides. Excessive production of Aβ, especially the more aggregation-prone Aβ42 isoform, is implicated in the pathogenesis of Alzheimer's disease. Gamma-Secretase Modulator 1 Hydrochloride works by modulating the enzyme's activity, shifting the cleavage pattern to favor the production of shorter, less neurotoxic Aβ species. This modulation has shown promise in reducing amyloid burden and alleviating cognitive deficits in preclinical models.
Recent studies have highlighted the potential of CAS No. 2741571-83-3 in addressing not only Alzheimer's disease but also other tauopathies and synucleinopathies. For instance, research published in Nature Neuroscience demonstrated that this compound can reduce tau phosphorylation and neurofibrillary tangle formation in transgenic mouse models of tauopathy. Similarly, preclinical data suggest that it may also exert protective effects against synuclein aggregation in models of Parkinson's disease.
The mechanism of action of Gamma-Secretase Modulator 1 Hydrochloride involves selective modulation of gamma-secretase without completely inhibiting its activity. This approach minimizes the risk of adverse effects associated with non-selective gamma-secretase inhibitors, which have been linked to increased rates of cancer and other off-target effects. By selectively modulating the enzyme, this compound aims to achieve a therapeutic window that balances efficacy with safety.
Preliminary clinical trials have shown encouraging results. Phase I studies indicate that CAS No. 2741571-83-3 is well-tolerated at doses expected to achieve therapeutic concentrations in the brain. Phase II trials are currently underway to assess its efficacy in slowing cognitive decline in early-stage Alzheimer's patients. These trials are utilizing advanced biomarkers, such as cerebrospinal fluid Aβ levels and neuroimaging techniques like PET scans targeting amyloid plaques and tau tangles.
Beyond its direct effects on amyloid-beta and tau pathology, emerging evidence suggests that Gamma-Secretase Modulator 1 Hydrochloride may also influence other pathological pathways associated with neurodegeneration. For example, preclinical studies have shown that it can reduce inflammation by modulating microglial activation and cytokine production. This multi-faceted approach could make it a valuable addition to combination therapies targeting Alzheimer's disease.
The development of CAS No. 2741571-83-3 represents a significant step forward in our understanding of gamma-secretase biology and its role in neurodegenerative diseases. Its ability to selectively modulate gamma-secretase activity while minimizing off-target effects positions it as a promising candidate for clinical use. As research continues to uncover new insights into its mechanisms and therapeutic potential, this compound holds the promise of improving outcomes for millions affected by neurodegenerative disorders.
2741571-83-3 (gamma-secretase modulator 1 hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)